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Compound of Interest

Compound Name: BRD3308

Cat. No.: B606347

For immediate reference, BRD3308 and its containers must be disposed of as hazardous
waste. This requires adherence to specific protocols to ensure the safety of laboratory
personnel and the environment. All disposal procedures should be conducted in accordance
with local, state, and federal regulations.

Essential Disposal Procedures

Disposal of BRD3308, a potent and selective HDAC3 inhibitor, necessitates careful handling to
mitigate potential hazards. The primary method of disposal is to treat it as hazardous chemical
waste.

Solid Waste:

» Unused or expired solid BRD3308 should be collected in a clearly labeled, sealed container.
e This container must be designated for hazardous chemical waste.

Liquid Waste (Solutions):

e Solutions containing BRD3308, such as those prepared with DMSO, ethanol, or DMF, must
also be treated as hazardous waste.

e Do not pour solutions containing BRD3308 down the drain.
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o Collect all liquid waste in a sealed, properly labeled container designed for hazardous
chemical waste.

Contaminated Materials:

e Any materials that have come into contact with BRD3308, including personal protective
equipment (PPE), pipette tips, and culture plates, should be considered contaminated.

e These materials must be decontaminated if possible or disposed of as hazardous waste.

Key Operational and Safety Information

For easy reference, the following table summarizes key quantitative data for BRD3308.

Property Value Source
CAS Number 1550053-02-5 [1]
Molecular Formula C15H14FN30O2 [1]
Molecular Weight 287.3 g/mol [1]
Solubility in DMSO 30 mg/mL [1]
Solubility in Ethanol 30 mg/mL [1]
Solubility in DMF 30 mg/mL [1]

Experimental Protocols

While specific experimental protocols will vary based on the research objectives, the handling
and preparation of BRD3308 solutions require consistent safety measures.

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

o Materials: BRD3308 powder, anhydrous DMSO, sterile microcentrifuge tubes, calibrated
pipettes.

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of BRD3308
based on the desired volume. For 1 mL of a 10 mM solution:
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o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 287.3 g/mol * (1000 mg /1 g) = 2.873
mg

¢ Procedure:

[¢]

Weigh out 2.873 mg of BRD3308 powder in a sterile microcentrifuge tube.

[e]

Add 1 mL of anhydrous DMSO to the tube.

o

Vortex thoroughly until the solid is completely dissolved.

Store the stock solution at -20°C or -80°C as recommended by the supplier.

[¢]

Disposal Workflow

The following diagram illustrates the proper disposal workflow for BRD3308 waste.

Waste Generation

Unused/Expired Contaminated PPE, BRD3308 Solutions
Solid BRD3308 Labware (e.g., in DMSO)

Waste Collection

Labeled, Sealed Labeled, Sealed
Hazardous Waste Hazardous Waste
Container (Solid) Container (Liquid)

Disposal

Dispose via

Licensed Hazardous
Waste Contractor

Click to download full resolution via product page

Caption: Disposal workflow for solid and liquid BRD3308 waste.
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BRD3308 Signaling Pathway Inhibition

BRD3308 is a selective inhibitor of Histone Deacetylase 3 (HDAC3). The simplified diagram
below illustrates its primary mechanism of action.
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Caption: BRD3308 inhibits HDAC3-mediated histone deacetylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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